Cas no 25469-15-2 (2,4,6-Cycloheptatrien-1-one, 5-(1,1-dimethylethyl)-2-hydroxy-)

• Product name: 2,4,6-Cycloheptatrien-1-one, 5-(1,1-dimethylethyl)-2-hydroxy-
• CAS No: 25469-15-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1422968

2,4,6-Cycloheptatrien-1-one, 5-(1,1-dimethylethyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one, 5-(1,1-dimethylethyl)-2-hydroxy-

• Inchi： 1S/C11H14O2/c1-11(2,3)8-4-6-9(12)10(13)7-5-8/h4-7H,1-3H3,(H,12,13)
• InChI Key： SGZSWHWTTXEJIE-UHFFFAOYSA-N
• SMILES： C1(=O)C=CC(C(C)(C)C)=CC=C1O

Computed Properties

• Exact Mass: 178.09942

Experimental Properties

• Density: 1.115±0.06 g/cm3(Predicted)
• Boiling Point: 99-100 °C
• PSA: 37.3
• pka: 7.94±0.10(Predicted)